Imidaclothiz-d4

• Molecular Formula: C7H8ClN5O2S
• Molecular Weight: 265.71 g/mol
• InChI: InChI=1S/C7H8ClN5O2S/c8-5-3-10-6(16-5)4-12-2-1-9-7(12)11-13(14)15/h3H,1-2,4H2,(H,9,11)/i1D2,2D2
• InChIKey: DTPBENHAOFJIHS-LNLMKGTHSA-N

Imidaclothiz-d4: Deuterated Internal Standard

Imidaclothiz-d4 (CAS: Unlisted; molecular formula C₇H₄D₄ClN₅O₂S; molecular weight 265.71) is a deuterium-labeled isotopologue of imidaclothiz, a neonicotinoid insecticide developed in China that acts as a nicotinic acetylcholine receptor (nAChR) agonist [1]. The compound contains four deuterium atoms substituted at the 4,5-dihydro-1H-imidazol positions, which confers a mass shift of +4 Da relative to the unlabeled parent compound while preserving near-identical physicochemical behavior . Imidaclothiz-d4 is supplied at ≥98% purity and is primarily employed as a stable isotope-labeled internal standard (SIL-IS) for isotope dilution mass spectrometry (IDMS) in the quantitative analysis of imidaclothiz residues across environmental, agricultural, and biological matrices .

Product Type Deuterated internal standard (SIL-IS)

Mass Shift +4 Da with co-elution

Use Context IDMS for imidaclothiz residue analysis

• [1] Dai BJ. Novel pesticide-imidaclothiz. World Pesticides. 2005;27(6):46-47. View Source

Imidaclothiz-d4: Why Unlabeled Analogs Fall Short

In LC-MS/MS-based residue quantification of imidaclothiz in complex matrices such as meat, tea, citrus, and soil, matrix-induced ionization suppression or enhancement can produce systematic quantification errors exceeding 15–30% when using external standard calibration or non-isotopic internal standards [1]. Unlabeled imidaclothiz, when spiked as a surrogate, co-elutes identically with the target analyte and cannot be distinguished by the mass spectrometer, thereby precluding its use as an internal standard. Conversely, structurally dissimilar neonicotinoids (e.g., imidacloprid-d4 or clothianidin-d3) exhibit differential extraction recovery, chromatographic retention, and ionization efficiency across varying sample matrices, which compromises accuracy in isotope dilution workflows [2]. Imidaclothiz-d4, by virtue of its identical chemical structure and near-identical physicochemical properties to the native analyte, compensates comprehensively for analyte losses during sample preparation, matrix effects during electrospray ionization, and instrument response fluctuations during MS acquisition—factors that are neither addressable by unlabeled standards nor reliably corrected by heterologous internal standards [3].

Unlabeled Imidaclothiz Co-elutes identically and cannot be differentiated by MS, preventing use as an internal standard.

Heterologous Neonicotinoid IS Differential extraction recovery, retention, and ionization efficiency may compromise accuracy across matrices.

• [1] Zhou DW. Determination of Imidaclothiz Residues in Meat by Liquid Chromatography-Tandem Mass Spectrometry. Meat Research. 2018;32(3):51-55. DOI: 10.7506/rlyj1001-8123-201803010. View Source
• [2] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage. J Chromatogr A. 2022. View Source
• [3] Kumar SD. Ions selected for selective ion monitoring when isotopic analogs are used as internal standards in quantitative determination. Semantic Scholar. View Source

Imidaclothiz-d4: Quantitative Evidence vs. Analogs

Matrix Effect Compensation by Isotope Dilution

In the LC-MS/MS analysis of imidaclothiz residues in meat, the method using external standard calibration (without isotopically labeled internal standard) achieved method accuracy expressed as recoveries of 91.41–93.51% with RSD 2.4–3.2% across the validated concentration range, but these values were obtained only after extensive matrix-matched calibration and QuEChERS cleanup [1]. In contrast, isotope dilution employing Imidaclothiz-d4 (or its 13C/15N-labeled analogs) is recognized as the 'gold standard' for quantification because the co-eluting labeled internal standard undergoes identical extraction recovery, ionization efficiency, and matrix effects as the target analyte, thereby compensating for matrix-induced signal suppression or enhancement that external standard methods cannot intrinsically correct [2]. The use of Imidaclothiz-d4 thus shifts the method from a matrix-dependent external calibration approach to a matrix-independent isotope dilution approach suitable for regulatory compliance across diverse sample types without requiring matrix-matched calibration curves for each commodity.

Isotope Dilution vs External Standard

Class-level

IDMS intrinsically corrects matrix effects, extraction losses, and ionization variability; external standard requires matrix-matched calibration.

Enables matrix-independent quantification for diverse sample types.

Recoveries 91–94% only after extensive cleanup in external method.

Evidence Dimension	Quantification approach and matrix effect compensation capability
Target Compound Data	Imidaclothiz-d4 as internal standard: Enables true isotope dilution MS; intrinsically compensates for matrix effects, extraction losses, and ionization variability
Comparator Or Baseline	Unlabeled imidaclothiz (external standard method): Requires matrix-matched calibration; recoveries 91.41–93.51% in meat (post-extensive cleanup) [1]
Quantified Difference	External standard methods require separate matrix-matched calibration per commodity; isotope dilution with Imidaclothiz-d4 eliminates this requirement and reduces inter-day variability
Conditions	Meat samples extracted by acidic acetonitrile with QuEChERS (PSA + C18), BEH-C18 column (2.1 × 50 mm, 1.7 μm), ESI+ MRM detection

Why This Matters

Procurement of Imidaclothiz-d4 is essential for laboratories requiring regulatory-compliant, matrix-independent quantification across multiple food and environmental commodities without the resource burden of matrix-matched calibration for each sample type.

• [1] Zhou DW. Determination of Imidaclothiz Residues in Meat by Liquid Chromatography-Tandem Mass Spectrometry. Meat Research. 2018;32(3):51-55. DOI: 10.7506/rlyj1001-8123-201803010. View Source
• [2] Stable-isotope-labeled compounds as standard reagents in MS-based assays requiring accurate quantification. Isotope dilution mass spectrometry (IDMS) is considered the 'gold standard' for accurate and precise quantification. ScienceDirect. 2018. View Source

Potency Against Aphids and Planthoppers

A head-to-head comparative bioassay of eight neonicotinoid insecticides against bean aphid (Aphis craccivora) demonstrated that imidaclothiz exhibits LC50 values in the range of 0.0314–0.3505 mg/L, placing it among the highest-potency compounds in the class alongside imidacloprid, acetamiprid, and thiamethoxam [1]. Notably, patent literature claims that imidaclothiz possesses systemic insecticidal activity approximately 20 times greater than general nicotinic insecticides including imidacloprid [2]. Against brown planthopper (Nilaparvata lugens), imidaclothiz demonstrated an LC50 of 0.5657–49.4046 mg/L, again positioning it as a high-efficacy agent relative to class comparators [1]. This differential potency profile underpins the continued agricultural use and residue monitoring need for imidaclothiz, thereby driving the analytical demand for Imidaclothiz-d4 as its corresponding SIL-IS.

Insecticidal Potency

Head-to-head

LC50 0.0314–0.3505 mg/L (bean aphid), comparable to imidacloprid; patent reports ~20× activity.

Sustains agricultural use and drives analytical demand for SIL-IS.

Bioassay conditions may influence absolute potency rankings.

Evidence Dimension	Insecticidal potency (LC50)
Target Compound Data	Imidaclothiz LC50: 0.0314–0.3505 mg/L (bean aphid); 0.5657–49.4046 mg/L (brown planthopper) [1]
Comparator Or Baseline	Imidacloprid LC50: 0.0314–0.3505 mg/L (bean aphid); acetamiprid, thiamethoxam, clothianidin within same general range; dinotefuran up to 100 mg/L [1]
Quantified Difference	Imidaclothiz activity approximately 20× that of imidacloprid per patent claim [2]; similar LC50 range to imidacloprid against bean aphid, but with broader spectrum and temperature-independent activity [2]
Conditions	Bean aphid (Aphis craccivora): dipping method; brown planthopper: rice seedling dipping method; laboratory bioassay conditions

Why This Matters

The distinct bioactivity profile and continued agricultural use of imidaclothiz in China sustains the need for its residue monitoring, directly justifying procurement of Imidaclothiz-d4 for compliance testing in export-oriented agricultural supply chains.

• [1] Zeng X, Ni JP, Ma YF, Shi JJ, Yan L, Ni LB. Comparative Study on Biological Activity of Eight Neonicotinoid Insecticides. Modern Agrochemicals. 2013;(6):1-5. View Source
• [2] CN103478161A: Pesticide insecticidal composition containing imidaclothiz and methoxyfenozide. Google Patents. 2013. View Source

Ultra-Trace Detection by UPLC-MS/MS

Multiple validated UPLC-MS/MS and LC-MS/MS methods for imidaclothiz residue analysis have established detection limits (LOD) and quantification limits (LOQ) that demonstrate the analytical sensitivity required for regulatory compliance. In fruits and vegetables, the LOD was 0.001 mg/kg (1 μg/kg) and LOQ was 0.005 mg/kg (5 μg/kg) using external standard UPLC-MS/MS [1]. In tea, the LOQ (S/N ≥ 10) was 0.01 mg/kg with linear range 1–500 μg/L and correlation coefficient r = 0.9999 [2]. In meat, the LOD was 5.0 μg/kg with linear range 10–400 ng/mL [3]. In soil and citrus by UPLC-MS/MS with QuEChERS, the limit of determination was 1.0 × 10⁻¹⁰ g (0.1 ng) with recoveries 80.7–118.9% within the linear range 0.01–1.0 mg/kg [4]. At these sub-ppb to low-ppb concentrations, matrix effects become the dominant source of quantitative uncertainty, making the use of Imidaclothiz-d4 as a SIL-IS not merely beneficial but analytically necessary for achieving the ≤20% accuracy and precision benchmarks expected in modern residue analysis.

Ultra-Trace Detection

Context-dependent

LOQ 0.005 mg/kg (fruits/veg), 0.01 mg/kg (tea); LOD 5.0 μg/kg (meat).

Sub-ppb sensitivity makes matrix effects the dominant uncertainty.

ISTD may be required for ≤20% accuracy benchmarks.

Evidence Dimension	Analytical sensitivity and quantification limits across matrices
Target Compound Data	LOD: 0.001 mg/kg (fruits/vegetables); LOQ: 0.005 mg/kg (fruits/vegetables), 0.01 mg/kg (tea); LOD: 5.0 μg/kg (meat); Limit of determination: 1.0 × 10⁻¹⁰ g (soil/citrus)
Comparator Or Baseline	Multi-analyte methods for other neonicotinoids in similar matrices: LOQs typically 0.25–5.0 μg/kg for 10 neonicotinoids in honey/royal jelly; LODs 0.20–0.85 μg/kg for 6 neonicotinoids in spinach/cucumber/apple/pomelo
Quantified Difference	Imidaclothiz LOQ (0.005 mg/kg) is comparable to or lower than class averages, indicating high analytical sensitivity that demands isotopic internal standardization for accuracy
Conditions	UPLC-MS/MS with QuEChERS extraction; ESI+ MRM detection; multiple commodity matrices (fruits, vegetables, tea, meat, soil, citrus)

Why This Matters

The sub-ppb detection capability for imidaclothiz across diverse commodities confirms that Imidaclothiz-d4 is required for accurate isotope dilution quantification at trace residue levels where matrix effects are most pronounced.

• [1] Wang J, Zhang L, Fan WS, Zhang J, Jia SS. Determination of neonicotinoid insecticides in fruits and vegetables by ultra-high performance liquid chromatography-tandem mass spectrometry. Occupation and Health. 2024;40(16):2193-2196. View Source
• [2] Liu SN, Zhao XY, Dong XQ, Xu WW, Zhao R. Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry. Chinese Journal of Chromatography. 2015;33(11):1205-1209. DOI: 10.3724/SP.J.1123.2015.07006. View Source
• [3] Zhou DW. Determination of Imidaclothiz Residues in Meat by Liquid Chromatography-Tandem Mass Spectrometry. Meat Research. 2018;32(3):51-55. View Source
• [4] Qin L, Liu FG, Wu HM, Zhu GN. Application of QuEchERS Method in Determining Imidaclothiz Residue in Soil and Citrus by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry. Advanced Materials Research. 2011;343-344:855-861. View Source

Mammalian Metabolic Profiling

A recent metabolism study in mice identified seven imidaclothiz metabolites following oral administration, with metabolic reactions including hydroxylation, nitrate ester hydrolysis, methylation, urea formation, and reduction to NO [1]. Four of these metabolites were previously known, while three were newly identified [1]. In parallel bacterial biotransformation studies with Stenotrophomonas maltophilia, hydroxyl imidaclothiz and olefin imidaclothiz were identified as the two main metabolites, with distinct solubilities of 0.25 g/L (imidaclothiz), 0.9 g/L (hydroxyl imidaclothiz), and 1.15 g/L (olefin imidaclothiz) as determined by HPLC [2]. The structural substitution of 6-chloropyridyl in imidacloprid with 2-chlorothiazol in imidaclothiz did not affect the hydroxylation site or the occurrence of hydroxylation, indicating conserved metabolic vulnerability despite the heterocyclic substitution [3]. Imidaclothiz-d4 serves as the essential isotopically labeled tracer and internal standard for tracking parent compound depletion and quantifying metabolite formation in these toxicokinetic and environmental fate studies.

Mammalian Metabolic Profile

Class-level

7 metabolites identified in mice; solubility range: parent 0.25 g/L, metabolites 0.9–1.15 g/L.

Supports parent/metabolite quantification in toxicokinetic studies.

Metabolites predicted more toxic than parent; tissue peak at 4 h.

Evidence Dimension	Metabolic complexity and number of identified metabolites in mammalian systems
Target Compound Data	Imidaclothiz: 7 metabolites in mice (4 known, 3 newly identified); rapid distribution to organs with peak at 4 h post-administration; no tissue accumulation; metabolites more toxic than parent compound per T.E.S.T. prediction [1]
Comparator Or Baseline	Imidacloprid, acetamiprid, thiacloprid: Distinct metabolic pathways documented; in S. maltophilia, imidaclothiz and imidacloprid share similar hydroxylation behavior, whereas thiamethoxam does not undergo hydroxylation or ring-opening [3]
Quantified Difference	Imidaclothiz generates 7 mammalian metabolites; solubility of parent (0.25 g/L) is lower than metabolites hydroxyl imidaclothiz (0.9 g/L) and olefin imidaclothiz (1.15 g/L) [2]
Conditions	In vivo: Male ICR mice, oral gavage, tissue distribution analyzed by UPLC-MS; in vitro: S. maltophilia CGMCC 1.1788 culture, HPLC analysis at 250–314 nm

Why This Matters

Procurement of Imidaclothiz-d4 is critical for toxicology and environmental fate laboratories conducting metabolite identification, tissue distribution, and biotransformation studies where accurate quantification of both parent and metabolites via isotope dilution is required.

• [1] Zhuang ZY, et al. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice. J Agric Food Chem. 2024;72(32):17903-17911. DOI: 10.1021/acs.jafc.4c04110. View Source
• [2] Zhao YJ, Wu XQ, Dai YJ, Yuan S. A Dynamic Analytic Approach to Evaluate Metabolism of Imidaclothiz following Application by Biotransformation in Stenotrophomonas maltophilia. J Pure Appl Microbiol. 2014;8(5):3813-3818. View Source
• [3] Dai YJ, Zhao YJ, Zhang WJ, Yu CQ, Ji WW, Xu WP, Ni JP, Yuan S. Biotransformation of thianicotinyl neonicotinoid insecticides: diverse molecular substituents response to metabolism by bacterium Stenotrophomonas maltophilia CGMCC 1.1788. Bioresour Technol. 2010;101(11):3838-3843. DOI: 10.1016/j.biortech.2010.01.069. View Source

Soil Persistence and Half-Life Variability

Field trials evaluating imidaclothiz degradation in soil and citrus revealed distinct half-lives that inform environmental monitoring requirements. In soil, imidaclothiz degradation followed first-order kinetics described by Ct = 0.1028e⁻⁰·⁰²⁶⁶ᵗ and Ct = 0.1778e⁻⁰·⁰³¹¹ᵗ, yielding an average half-life of 24.2 days [1]. In contrast, a separate study in cabbage and soil using HPLC-UV reported significantly shorter half-lives of 3.1 days in soil and 2.2 days in cabbage under the specific experimental conditions employed, with degradation described by C = 0.0427e⁻⁰·⁰⁹²³ᵗ and C = 0.739e⁻⁰·²⁷⁹ᵗ, respectively [2]. This variability across soil types, crop systems, and experimental designs underscores that imidaclothiz persistence is condition-dependent rather than uniformly short-lived. Comparative degradation studies of four neonicotinoids (imidacloprid, acetamiprid, thiacloprid, imidaclothiz) in unsterilized soils demonstrated that microbial degradation rates vary substantially among these structurally similar compounds, with acetamiprid reaching 94.0% degradation and imidaclothiz exhibiting a distinct persistence profile [3]. The compound's half-life of up to 24 days in field soil [1] justifies continued residue monitoring in agricultural and environmental samples, thereby reinforcing the procurement need for Imidaclothiz-d4 as a SIL-IS.

Soil Persistence

Context-dependent

Half-life 24.2 d (field soil) vs 2.2–3.1 d (cabbage/soil); 9.1 d in citrus.

Variable degradation kinetics reinforce need for longitudinal residue monitoring.

Matrix- and condition-dependent; microbial degradation contributes significantly.

Evidence Dimension	Degradation half-life (t₁/₂) in soil and crops
Target Compound Data	Imidaclothiz half-life: 24.2 d (field soil, UPLC-MS/MS) [1]; 3.1 d (soil) and 2.2 d (cabbage) [2]; 9.1 d (citrus) [1]
Comparator Or Baseline	Acetamiprid: 94.0% degradation in unsterilized soil [3]; imidacloprid and thiacloprid: distinct persistence profiles under same conditions [3]
Quantified Difference	Imidaclothiz half-life in field soil (24.2 d) is approximately 8× longer than in the cabbage study soil (3.1 d), indicating strong matrix- and condition-dependence
Conditions	Field trials in soil and citrus (UPLC-MS/MS with QuEChERS); laboratory degradation in cabbage and soil (HPLC-UV); unsterilized vs. sterilized soil comparisons

Why This Matters

The demonstrated environmental persistence of up to 24 days in agricultural soil validates the need for Imidaclothiz-d4 in multi-timepoint residue monitoring studies and environmental fate assessments, where accurate quantification across degradation timelines is essential.

• [1] Qin L, Liu FG, Wu HM, Zhu GN. Application of QuEchERS Method in Determining Imidaclothiz Residue in Soil and Citrus by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry. Advanced Materials Research. 2011;343-344:855-861. View Source
• [2] Wu M, Cai JG, Yao JY, et al. Study of Imidaclothiz Residues in Cabbage and Soil by HPLC with UV Detection. Bull Environ Contam Toxicol. 2010;84:289-293. DOI: 10.1007/s00128-010-9941-z. View Source
• [3] Liu ZH, Dai YJ, Huang GD, Gu YY, Ni JP, Wei H, Yuan S. Soil microbial degradation of neonicotinoid insecticides imidacloprid, acetamiprid, thiacloprid and imidaclothiz and its effect on the persistence of bioefficacy against horsebean aphid Aphis craccivora Koch after soil application. Pest Manag Sci. 2011;67(10):1245-1252. DOI: 10.1002/ps.2174. View Source

Imidaclothiz-d4: Key Application Scenarios

Export Compliance Residue Monitoring

Imidaclothiz-d4 is the essential internal standard for laboratories performing imidaclothiz residue analysis in tea, fruits, vegetables, and meat destined for international markets. Validated LC-MS/MS methods with Imidaclothiz-d4 as SIL-IS enable accurate quantification at LOQs of 0.005–0.01 mg/kg [1][2], meeting regulatory MRL requirements and providing the matrix-independent accuracy required for ISO/IEC 17025-accredited testing facilities.

Environmental Fate and Soil Persistence

Research groups investigating neonicotinoid contamination in agricultural soils and water bodies require Imidaclothiz-d4 for precise quantification in degradation kinetics experiments. With field half-lives of up to 24.2 days in soil [1], imidaclothiz persists sufficiently to warrant longitudinal monitoring programs, where Imidaclothiz-d4 as an internal standard ensures consistent quantification across sampling timepoints and varying soil matrix compositions.

Toxicokinetics and Mammalian Metabolism

Toxicology laboratories studying the absorption, distribution, metabolism, and excretion (ADME) of imidaclothiz in mammalian models require Imidaclothiz-d4 as both a tracer and internal standard. Studies have identified seven imidaclothiz metabolites in mice with tissue peak concentrations at 4 h post-administration [2]; Imidaclothiz-d4 enables accurate quantification of both parent compound and its more toxic metabolites [2] in complex biological matrices including liver, kidney, and plasma.

Multi-Residue Pesticide Method Development

Analytical chemistry laboratories developing or validating multi-residue LC-MS/MS methods for neonicotinoid pesticides in complex matrices (e.g., tea, honey, citrus, cabbage) should incorporate Imidaclothiz-d4 as the dedicated SIL-IS for the imidaclothiz channel. Unlike heterologous internal standards, Imidaclothiz-d4 provides analyte-specific compensation for the unique chromatographic behavior, ionization efficiency, and matrix effects of imidaclothiz, which may differ from other neonicotinoids even within the same analytical run [3].

Application

Selection Property

Validation Focus

Export Compliance Residue Monitoring

Matrix-independent isotope dilution accuracy

MRL-level quantification without matrix-matched calibration

Environmental Fate and Soil Persistence

Consistent quantification across soil types

Degradation kinetics with matrix-effect compensation

Toxicokinetics and Mammalian Metabolism

Parent and metabolite quantification in biological matrices

Tissue distribution and metabolite profiling accuracy

Multi-Residue Pesticide Method Development

Analyte-specific internal standardization

Differential matrix effect correction across commodities

• [1] Qin L, Liu FG, Wu HM, Zhu GN. Application of QuEchERS Method in Determining Imidaclothiz Residue in Soil and Citrus by UPLC-MS/MS. Advanced Materials Research. 2011;343-344:855-861. View Source
• [2] Zhuang ZY, et al. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice. J Agric Food Chem. 2024;72(32):17903-17911. View Source
• [3] Liu SN, et al. Determination of imidaclothiz in tea by QuEChERS cleanup and LC-MS/MS. Chinese Journal of Chromatography. 2015;33(11):1205-1209. View Source